Diisopentyl sulfide

Specification

• CAS No.: 544-02-5
• Molecular Formula: C10H22S
• Molecular Weight: 174.35 g/mol
• IUPAC Name: 3-methyl-1-(3-methylbutylsulfanyl)butane
• Standard InChI: InChI=1S/C10H22S/c1-9(2)5-7-11-8-6-10(3)4/h9-10H,5-8H2,1-4H3
• Standard InChI Key: JWEWNTJADCWFRP-UHFFFAOYSA-N
• SMILES: CC(C)CCSCCC(C)C
• Canonical SMILES: CC(C)CCSCCC(C)C
• Boiling Point: 211.0 °C
• Melting Point: -74.6 °C

Introduction

Chemical Structure and Properties

Diisopentyl sulfide has the molecular formula C10H22S, containing 10 carbon atoms, 22 hydrogen atoms, and one sulfur atom. The structural arrangement features a central sulfur atom bonded to two isopentyl groups (3-methylbutyl groups), giving it the systematic name 3-methyl-1-(3-methylbutylsulfanyl)butane. This arrangement contributes to its unique physical and chemical characteristics that make it valuable for various industrial applications.

The compound can be represented using various chemical notations:

• SMILES notation: CC(C)CCSCCC(C)C

• InChI: InChI=1S/C10H22S/c1-9(2)5-7-11-8-6-10(3)4/h9-10H,5-8H2,1-4H3

• InChIKey: JWEWNTJADCWFRP-UHFFFAOYSA-N

Its molecular weight is approximately 174.35 g/mol. As a sulfide, the compound exhibits characteristic sulfur chemistry, including the ability to form coordination complexes with various metal ions, making it useful in metal extraction processes.

The following table presents the predicted collision cross-section (CCS) data for various adducts of diisopentyl sulfide:

Adduct	m/z	Predicted CCS (Ų)
[M+H]+	175.15151	143.3
[M+Na]+	197.13345	152.7
[M+NH4]+	192.17805	152.1
[M+K]+	213.10739	144.5
[M-H]-	173.13695	143.7
[M+Na-2H]-	195.11890	145.7
[M]+	174.14368	145.1
[M]-	174.14478	145.1

Table 1: Predicted collision cross-section data for diisopentyl sulfide adducts.

These collision cross-section values provide valuable data for analytical chemists working with mass spectrometry techniques, enabling more accurate identification and quantification of diisopentyl sulfide in complex mixtures.

Applications and Uses

Diisopentyl sulfide demonstrates remarkable versatility in its applications across multiple industries, highlighting its importance as a chemical intermediate:

Chemical Industry

In the chemical sector, diisopentyl sulfide serves as a valuable intermediate in organic synthesis. Its role as a building block for creating more complex molecules makes it essential in producing specialty chemicals, including property-enhancing additives, chemical-resistant polymers, detergents, and rubber antioxidants. The expanding chemical industry, particularly in emerging economies, has led to increased demand for diisopentyl sulfide for these applications.

Pharmaceutical Industry

Diisopentyl sulfide plays a significant role in pharmaceutical manufacturing, particularly in the synthesis of active pharmaceutical ingredients (APIs) and other formulations. The global pharmaceutical industry's focus on developing new and effective drugs has increased the demand for high-quality chemical compounds like diisopentyl sulfide. Additionally, the rise in chronic diseases and the need for innovative treatments further bolster its market demand in this sector. The compound's ability to participate in various chemical transformations makes it valuable in constructing complex pharmaceutical molecules.

Agrochemical Industry

In agriculture, diisopentyl sulfide is employed in the synthesis of pesticides and herbicides, which are essential for modern agricultural practices. As global agriculture evolves to meet the food demands of a growing population, the need for effective and sustainable agrochemicals incorporating diisopentyl sulfide continues to rise. The compound contributes to the development of crop protection products that help improve agricultural productivity and food security worldwide.

Metal Extraction

One of the notable applications of diisopentyl sulfide is as a metal extractant. Its ability to form complexes with certain metal ions makes it useful in separation and purification processes in metallurgical operations. This application leverages the compound's sulfur atom, which can coordinate with various metal ions, facilitating their extraction from complex mixtures or solutions.

Market Analysis and Growth Projections

The diisopentyl sulfide market has demonstrated robust growth potential, driven by expanding applications across various industries and regions:

Global Market Overview

As of 2023, the global diisopentyl sulfide market was valued at approximately USD 180 million and is projected to reach around USD 290 million by 2032, growing at a compound annual growth rate (CAGR) of 5.5% during the forecast period. This growth trajectory indicates increasing recognition of the compound's versatility and value in various industrial applications. The expansion is primarily driven by its extensive application as a chemical intermediate in the synthesis of various compounds across multiple industries.

Japan Market Specifics

The Japan diisopentyl sulfide market presents a particularly interesting case study within the global landscape. It was valued at USD 0.02 billion in 2022 and is projected to reach USD 0.04 billion by 2030, growing at a CAGR of 9.0% from 2024 to 2030. This indicates that the Japanese market is growing at a faster rate than the global average, suggesting unique drivers or applications in the Japanese chemical industry.

The following table summarizes the market projections for diisopentyl sulfide:

Market	Value (Year)	Projected Value (Year)	CAGR
Global	USD 180 million (2023)	USD 290 million (2032)	5.5%
Japan	USD 0.02 billion (2022)	USD 0.04 billion (2030)	9.0%

Table 2: Market projections for diisopentyl sulfide.

These market projections highlight the increasing economic significance of diisopentyl sulfide and suggest continuing investment opportunities in its production and application development.

Research Findings and Recent Developments

Recent research and development activities have expanded our understanding of diisopentyl sulfide's potential applications and properties. As of early 2025, several notable developments have emerged:

Analytical Characterization

Advances in analytical techniques have enabled more precise characterization of diisopentyl sulfide. The predicted collision cross-section data (as shown in Table 1) represents recent developments in analytical chemistry for characterizing such compounds. These advances are crucial for quality control, identification, and research purposes, particularly in complex matrices where diisopentyl sulfide might be present alongside other sulfur compounds.

Market Research Findings

Recent market research conducted in February 2025 indicates growing demand for diisopentyl sulfide in the chemical and material industry. The compound's versatility as a raw material for organic synthesis continues to drive its adoption across various applications. The research highlights the compound's potential for further market expansion as new applications are developed and existing ones are optimized.

Industrial Applications

Ongoing research continues to explore new industrial applications for diisopentyl sulfide. Its role in emerging technologies and potential for new applications remain areas of active investigation. With increasing focus on sustainable chemistry, researchers are examining how diisopentyl sulfide can contribute to greener chemical processes and products, potentially opening new market opportunities in the coming years.